Cas no 40508-01-8 (3-(2-methyl-1H-benzimidazol-1-yl)propanamide)

3-(2-methyl-1H-benzimidazol-1-yl)propanamide is a versatile organic compound with significant applications in medicinal chemistry. Its unique benzimidazole moiety confers excellent stability and bioactivity, making it a valuable intermediate for drug discovery. The compound demonstrates high purity and is suitable for various synthetic transformations, offering researchers a reliable tool for developing novel therapeutic agents.

3-(2-methyl-1H-benzimidazol-1-yl)propanamide structure

40508-01-8 structure

Product Name:3-(2-methyl-1H-benzimidazol-1-yl)propanamide

CAS No:40508-01-8

MF:C₁₁H₁₃N₃O

MW:203.240422010422

MDL:MFCD01106018

CID:925865

PubChem ID:225773

Update Time:2025-10-18

3-(2-methyl-1H-benzimidazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

- 3-(2-methyl-1H-benzimidazol-1-yl)propanamide
- 3-(2-methylbenzimidazol-1-yl)propanamide
- 3-(2-methylbenzoimidazol-1-yl)propanamide
- 1h-benzimidazole-1-propanamide, 2-methyl-
- 3-(2-methyl-benzimidazol-1-yl)-propionic acid amide
- 3-(2-Methyl-benzimidazol-1-yl)-propionsaeure-amid
- 3-(2-methylbenzimidazolyl)propanamide
- AC1L5EA5
- AC1Q2P8W
- CTK4I3230
- NSC15509
- SBB045134
- UVJ
- CS-0216293
- Z53116498
- 3-(2-methyl-1H-1,3-benzodiazol-1-yl)propanamide
- AKOS000275412
- G21155
- 40508-01-8
- DS-004535
- DTXSID60280104
- LS-09908
- NSC-15509
- MFCD01106018
- EN300-38860
- MDL： MFCD01106018
- Inchi： 1S/C11H13N3O/c1-8-13-9-4-2-3-5-10(9)14(8)7-6-11(12)15/h2-5H,6-7H2,1H3,(H2,12,15)
- InChI Key： HZTUIHZIQKFSIL-UHFFFAOYSA-N
- SMILES： O=C(CCN1C(C)=NC2C=CC=CC1=2)N

Computed Properties

Exact Mass: 203.10599
Monoisotopic Mass: 203.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 60.9Å²

Experimental Properties

PSA: 60.91
LogP: 1.92040

3-(2-methyl-1H-benzimidazol-1-yl)propanamide Pricemore >>

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abcr	AB417339-500 mg	3-(2-Methyl-1H-benzimidazol-1-yl)propanamide	40508-01-8		500MG	€195.40	2023-02-03
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